Cas no 1780446-98-1 (2'-Difluoromethyl-5'-methylacetophenone)

• Product Name: 2'-Difluoromethyl-5'-methylacetophenone
• CAS No: 1780446-98-1
• MF: C₁₀H₁₀F₂O
• MW: 184.18
• CID: 5307479
• PubChem ID: 84659471
• Update Time: 2026-03-10

2'-Difluoromethyl-5'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Difluoromethyl-5'-methylacetophenone
• 1-(2-(Difluoromethyl)-5-methylphenyl)ethan-1-one
• 1-[2-(difluoromethyl)-5-methylphenyl]ethanone
• 1-[2-(DIFLUOROMETHYL)-5-METHYLPHENYL]ETHAN-1-ONE
• 1780446-98-1
• F81915
• MFCD28521615

• Inchi： 1S/C10H10F2O/c1-6-3-4-8(10(11)12)9(5-6)7(2)13/h3-5,10H,1-2H3
• InChI Key： PPUYCAMUZVGLNG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=CC=C1C(F)F)C

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2'-Difluoromethyl-5'-methylacetophenone

Exploring the Properties and Applications of 2'-Difluoromethyl-5'-methylacetophenone (CAS No. 1780446-98-1)

In the realm of specialty chemicals, 2'-Difluoromethyl-5'-methylacetophenone (CAS No. 1780446-98-1) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its difluoromethyl and methyl substituents, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for fluorinated compounds in modern chemistry.

The molecular structure of 2'-Difluoromethyl-5'-methylacetophenone incorporates a difluoromethyl group at the 2' position and a methyl group at the 5' position of the acetophenone backbone. This configuration enhances its reactivity and stability, making it a valuable building block for organic synthesis. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of enzyme inhibitors and ligands for drug discovery. The compound's fluorine atoms contribute to its lipophilicity, a property highly sought after in medicinal chemistry.

One of the most discussed topics in chemical forums and search queries revolves around the synthetic routes for 2'-Difluoromethyl-5'-methylacetophenone. Common methods include Friedel-Crafts acylation followed by selective fluorination, or the use of pre-functionalized precursors to achieve high yields. Industry experts often search for optimization techniques to improve the efficiency of these processes, reflecting the compound's commercial importance. Additionally, its scalability and cost-effectiveness are frequently debated, as these factors directly impact its adoption in large-scale production.

Beyond pharmaceuticals, 2'-Difluoromethyl-5'-methylacetophenone finds applications in agrochemical research. Its derivatives are investigated for their potential as pesticide intermediates, owing to their ability to enhance the bioavailability and environmental stability of active ingredients. With the global push toward sustainable agriculture, this compound aligns with the need for eco-friendly chemical solutions. Searches related to green chemistry and fluorine-based agrochemicals often highlight its relevance in this sector.

The compound's role in material science is another area of interest. Its incorporation into polymeric materials and liquid crystals has been explored, with researchers focusing on its ability to modify thermal and optical properties. Queries about high-performance materials and fluorinated polymers frequently mention 2'-Difluoromethyl-5'-methylacetophenone as a key component. This underscores its cross-disciplinary appeal, bridging gaps between chemistry and engineering.

Safety and handling of 2'-Difluoromethyl-5'-methylacetophenone are also common search topics. While not classified as hazardous, proper storage conditions and handling protocols are essential to maintain its integrity. Users often seek information on compatibility with other reagents and stability under various conditions, reflecting the practical challenges faced in laboratories and production facilities.

In conclusion, 2'-Difluoromethyl-5'-methylacetophenone (CAS No. 1780446-98-1) stands out as a multifaceted compound with broad applications. Its significance in drug development, agrochemical innovation, and advanced materials makes it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping future technological advancements.